MKI-1

• Molecular Formula: C18H14N4O
• Molecular Weight: 302.3 g/mol
• InChI: InChI=1S/C18H14N4O/c23-17(21-18-19-15-8-1-2-9-16(15)20-18)13-6-5-7-14(12-13)22-10-3-4-11-22/h1-12H,(H2,19,20,21,23)
• InChIKey: XKDZPQAMBMLCDQ-UHFFFAOYSA-N

Need a MASTL inhibitor that spares AGC kinases? Unlike GKI-1 or AT13148, MKI-1 does not affect AKT, p70S6K, or GSK-3β in breast cancer cells. - Biochemical IC50: 9.9 μM (ADP-Glo assay) - Kinetic solubility: 203.3 ± 0.9 μM (5% DMSO/H2O) - Validated in vivo: 50 mg/kg i.p. + radiation (TNBC xenograft) - No cytotoxicity in MCF10A normal cells vs. cancer-selective killing Precise chemical probe for MASTL-specific pathway dissection. Available for immediate R&D supply.

MKI-1: MASTL/PP2A Modulator for Breast Cancer

MKI-1 (CAS 1190277-80-5), chemically N-1H-benzimidazol-2-yl-3-(1H-pyrrol-1-yl)benzamide, is a small-molecule inhibitor of microtubule-associated serine/threonine kinase-like (MASTL; also known as Greatwall kinase) with an IC50 of 9.9 μM in a luminescence-based ADP-Glo kinase assay [1]. Unlike multi-AGC kinase inhibitors such as AT13148, MKI-1 does not modulate phosphorylation of AKT, p70S6K, or GSK-3β in breast cancer cells, demonstrating functional selectivity for the MASTL–ENSA–PP2A axis [1]. Its kinetic solubility of 203.3 ± 0.9 μM in 5% DMSO/H2O supports in vitro assay compatibility [1].

Workflow MASTL-pathway inhibition studies

Selectivity Functional AGC kinase (AKT/p70S6K/GSK-3β) sparing context

Assay Compatibility Reported kinetic solubility supports in vitro assay conditions

• [1] Kim AY, Yoon YN, Leem J, Lee JY, Jung KY, Kang M, Ahn J, Hwang SG, Oh JS, Kim JS. MKI-1, a Novel Small-Molecule Inhibitor of MASTL, Exerts Antitumor and Radiosensitizer Activities Through PP2A Activation in Breast Cancer. Front Oncol. 2020 Sep 29;10:571601. doi: 10.3389/fonc.2020.571601. View Source

MKI-1: Functional Selectivity Over Other MASTL Inhibitors

Although MKI-1 and GKI-1 share MASTL as a nominal target with comparable biochemical IC50 values (9.9 vs. 5–9 μM), their cellular selectivity profiles diverge sharply [1]. GKI-1 and AT13148 both modulate multiple off-target AGC kinases (AKT, p70S6K, GSK-3β), whereas MKI-1 does not, establishing MKI-1 as a cleaner tool for probing MASTL-specific biology [1]. Furthermore, AT13148, despite higher biochemical potency, is broadly cytotoxic to normal mammary epithelial cells, whereas MKI-1 preferentially impairs cancer cell viability [1]. Compound #38 from the same screening campaign was also discarded for MCF10A cytotoxicity, illustrating that MASTL-binding alone does not guarantee a therapeutic window [1]. These differences render simple in-class substitution scientifically indefensible for experiments requiring MASTL-pathway specificity or differential cancer-cell sensitivity.

vs. GKI-1 / AT13148 AGC kinase crosstalk may confound MASTL-specific pathway interpretation

vs. AT13148 Cytotoxicity profile differs; may impair normal cell viability in model systems

vs. Compound #38 MCF10A normal cell toxicity highlights risk of assuming class-level safety

• [1] Kim AY, Yoon YN, Leem J, Lee JY, Jung KY, Kang M, Ahn J, Hwang SG, Oh JS, Kim JS. MKI-1, a Novel Small-Molecule Inhibitor of MASTL, Exerts Antitumor and Radiosensitizer Activities Through PP2A Activation in Breast Cancer. Front Oncol. 2020 Sep 29;10:571601. doi: 10.3389/fonc.2020.571601. View Source

MKI-1 Comparative Evidence: GKI-1 and AT13148

Kinase Selectivity: AGC Kinase Sparing

In MCF7 breast cancer cells, MKI-1 (20 μM, 6 h) inhibited ENSA phosphorylation but did not alter the phosphorylation levels of AKT, p70S6K, or GSK-3β. By contrast, both AT13148 (1 μM) and GKI-1 (10 μM) modulated these AGC kinases under identical conditions [1]. This demonstrates that MKI-1 provides functional MASTL-pathway selectivity not achievable with the multi-AGC inhibitor AT13148 or the first-generation MASTL inhibitor GKI-1 [1].

Kinase Selectivity

Head-to-head

MKI-1: AGC-sparing
vs.
AT13148/GKI-1: AGC modulation

Supports MASTL-pathway selectivity review

Reported AGC kinase sparing context

Evidence Dimension	Phosphorylation modulation of off-target AGC kinases (AKT, p70S6K, GSK-3β)
Target Compound Data	No modulation of p-AKT, p-p70S6K, or p-GSK-3β at 20 μM, 6 h in MCF7 cells
Comparator Or Baseline	AT13148 (1 μM) and GKI-1 (10 μM) both modulated p-AKT, p-p70S6K, and p-GSK-3β in MCF7 cells
Quantified Difference	Qualitative: MKI-1 = no change vs. AT13148/GKI-1 = detectable modulation of ≥3 AGC kinases
Conditions	MCF7 breast cancer cells; immunoblotting; Supplementary Figure 2

Why This Matters

For researchers requiring MASTL-specific pathway interrogation without confounding AGC kinase crosstalk, MKI-1 is the only commercially available tool compound with experimentally demonstrated AGC-sparing properties.

• [1] Kim AY, Yoon YN, Leem J, Lee JY, Jung KY, Kang M, Ahn J, Hwang SG, Oh JS, Kim JS. MKI-1, a Novel Small-Molecule Inhibitor of MASTL, Exerts Antitumor and Radiosensitizer Activities Through PP2A Activation in Breast Cancer. Front Oncol. 2020 Sep 29;10:571601. doi: 10.3389/fonc.2020.571601. View Source

Differential Cytotoxicity: Normal Cell Sparing

MKI-1 (100 μM, 72 h) inhibited oncogenic properties of MCF7 and BT549 breast cancer cells but showed much weaker effects on the viability of MCF10A normal mammary epithelial cells. In the same assay system, AT13148 was cytotoxic to MCF10A normal cells, and compound #38 from the same screen was discarded specifically for MCF10A cytotoxicity [1]. GKI-1 showed weaker antitumor activity overall and its normal-cell toxicity was not explicitly benchmarked, but its multi-AGC activity raises the same concern [1].

Differential Cytotoxicity

Head-to-head

MKI-1: MCF10A-sparing
vs.
AT13148: MCF10A-cytotoxic

Supports differential cell-model endpoint review

Reported MCF10A viability endpoint context

Evidence Dimension	Cell viability of normal MCF10A mammary epithelial cells vs. breast cancer cells (MCF7, BT549)
Target Compound Data	MKI-1 (100 μM, 72 h): weak effect on MCF10A viability; clear inhibition of MCF7/BT549 oncogenic properties
Comparator Or Baseline	AT13148: cytotoxic to MCF10A at active antitumor concentrations; Compound #38: discarded for MCF10A cytotoxicity in primary screen
Quantified Difference	Qualitative binary: MKI-1 = MCF10A-sparing; AT13148 = MCF10A-cytotoxic
Conditions	WST-8 cell viability assay; MCF7, BT549, MCF10A cells; 72 h treatment; Figure 4A and Figure 1E

Why This Matters

Procurement of MKI-1 over AT13148 is indicated for studies requiring selective pressure against cancer cells while maintaining normal-cell viability, a critical parameter for in vitro therapeutic window modeling.

• [1] Kim AY, Yoon YN, Leem J, Lee JY, Jung KY, Kang M, Ahn J, Hwang SG, Oh JS, Kim JS. MKI-1, a Novel Small-Molecule Inhibitor of MASTL, Exerts Antitumor and Radiosensitizer Activities Through PP2A Activation in Breast Cancer. Front Oncol. 2020 Sep 29;10:571601. doi: 10.3389/fonc.2020.571601. View Source

Clonogenic and Mammosphere Formation Advantage

In MCF7 breast cancer cells, MKI-1 clearly inhibited both colony formation and mammosphere formation, whereas GKI-1 only slightly reduced these activities. AT13148 exhibited the most potent inhibition but was compromised by cytotoxicity to healthy breast cells [1]. This positions MKI-1 as the only MASTL-targeted compound in this comparison that combines meaningful antitumor activity in functional oncogenicity readouts with normal-cell sparing.

Clonogenic Activity

Head-to-head

MKI-1: clear inhibition
vs.
GKI-1: slight inhibition

Supports clonogenic assay endpoint interpretation

Reported functional oncology context

Evidence Dimension	Colony formation and mammosphere formation in MCF7 breast cancer cells
Target Compound Data	MKI-1 (10 μM): clear inhibition of colony and mammosphere formation
Comparator Or Baseline	GKI-1 (10 μM): slight reduction in colony and mammosphere formation; AT13148 (1 μM): most potent inhibition but MCF10A-cytotoxic
Quantified Difference	Qualitative: MKI-1 = clear inhibition; GKI-1 = slight inhibition (Figures 4B–D)
Conditions	MCF7 cells; clonogenic assay and mammosphere formation assay; 10 μM MKI-1, 10 μM GKI-1, 1 μM AT13148; Figures 4B–D

Why This Matters

For cancer stem cell and clonogenic survival studies requiring MASTL-pathway targeting with functional efficacy, MKI-1 provides a superior signal-to-noise ratio compared to the first-generation inhibitor GKI-1.

• [1] Kim AY, Yoon YN, Leem J, Lee JY, Jung KY, Kang M, Ahn J, Hwang SG, Oh JS, Kim JS. MKI-1, a Novel Small-Molecule Inhibitor of MASTL, Exerts Antitumor and Radiosensitizer Activities Through PP2A Activation in Breast Cancer. Front Oncol. 2020 Sep 29;10:571601. doi: 10.3389/fonc.2020.571601. View Source

In Vivo TNBC Xenograft Radiosensitization

In a BT549 triple-negative breast cancer (TNBC) xenograft model, MKI-1 (50 mg/kg, i.p., twice weekly) reduced tumor growth and enhanced radiosensitivity in combination with 6 Gy irradiation compared to vehicle control, with no notable changes in mouse body weight, suggesting absence of gross toxicity [1]. No in vivo antitumor or radiosensitizer data have been reported for GKI-1 or AT13148 in a comparable breast cancer xenograft model. The first-generation MASTL inhibitor GKI-1 was characterized only in HeLa cells for cellular efficacy [2].

In Vivo Xenograft

Reported

MKI-1: reduced tumor growth + radiosensitization
vs.
GKI-1: no in vivo data reported

Supports in vivo model-response endpoint review

Reported in vivo xenograft context

Evidence Dimension	In vivo tumor growth inhibition and radiosensitization in breast cancer xenograft
Target Compound Data	MKI-1 (50 mg/kg, i.p., twice weekly) + 6 Gy: reduced tumor growth in BT549 xenograft; no body weight loss
Comparator Or Baseline	GKI-1: no in vivo antitumor or radiosensitizer data reported; AT13148: in vivo data reported in other cancer models but without MASTL-pathway evidence in breast cancer
Quantified Difference	MKI-1 in vivo validated; GKI-1 in vivo data absent for breast cancer
Conditions	BT549 TNBC xenograft in mice; MKI-1 50 mg/kg i.p. twice weekly; 6 Gy irradiation; 31-day study; Figure 5G–H

Why This Matters

MKI-1 is the only MASTL inhibitor with published in vivo antitumor and radiosensitizer efficacy in a TNBC model, making it the default choice for translational breast cancer research requiring in vivo target validation.

• [1] Kim AY, Yoon YN, Leem J, Lee JY, Jung KY, Kang M, Ahn J, Hwang SG, Oh JS, Kim JS. MKI-1, a Novel Small-Molecule Inhibitor of MASTL, Exerts Antitumor and Radiosensitizer Activities Through PP2A Activation in Breast Cancer. Front Oncol. 2020 Sep 29;10:571601. doi: 10.3389/fonc.2020.571601. View Source
• [2] Ocasio CA, Rajasekaran MB, Walker S, Le Grand D, Spencer J, Pearl FM, et al. A first generation inhibitor of human Greatwall kinase, enabled by structural and functional characterisation of a minimal kinase domain construct. Oncotarget. 2016 Nov 1;7(44):71182–71197. doi: 10.18632/oncotarget.11511. View Source

PP2A Activation and c-Myc Destabilization

MKI-1 (20 μM, 16 h) increased PP2A phosphatase activity in MCF7 cells, an effect blocked by the PP2A inhibitor okadaic acid. This PP2A activation resulted in decreased c-Myc protein stability (reduced half-life after cycloheximide treatment) and suppressed Myc target genes including survivin, cyclin D1, and cyclin B1, without altering c-Myc mRNA levels [1]. Neither GKI-1 nor AT13148 has been shown to activate PP2A or reduce c-Myc stability in breast cancer cells [1][2]. The PP2A–c-Myc axis represents a tumor-suppressive mechanism unique to MKI-1 among MASTL inhibitors.

PP2A/c-Myc Mechanism

Class-level

MKI-1: increased PP2A + c-Myc destabilization

Supports PP2A/c-Myc mechanism probe context

Comparator data absent; source review

Evidence Dimension	PP2A activity increase and c-Myc protein stability in breast cancer cells
Target Compound Data	MKI-1 (20 μM, 16 h): increased PP2A activity; reduced c-Myc protein stability (post-translational); suppressed survivin, cyclin D1, cyclin B1
Comparator Or Baseline	GKI-1: no PP2A activation or c-Myc destabilization reported; AT13148: no PP2A-mediated c-Myc regulation reported
Quantified Difference	Mechanism present only for MKI-1; comparator data absent (explicitly noted as class-level inference)
Conditions	MCF7 cells; PP2A activity assay with forskolin (positive control) and okadaic acid (negative control); cycloheximide chase for c-Myc half-life; Figure 6

Why This Matters

The unique PP2A–c-Myc mechanism makes MKI-1 the only MASTL inhibitor suitable for studies investigating phosphatase-mediated tumor suppression or c-Myc post-translational regulation in breast cancer.

• [1] Kim AY, Yoon YN, Leem J, Lee JY, Jung KY, Kang M, Ahn J, Hwang SG, Oh JS, Kim JS. MKI-1, a Novel Small-Molecule Inhibitor of MASTL, Exerts Antitumor and Radiosensitizer Activities Through PP2A Activation in Breast Cancer. Front Oncol. 2020 Sep 29;10:571601. doi: 10.3389/fonc.2020.571601. View Source
• [2] Ocasio CA, Rajasekaran MB, Walker S, Le Grand D, Spencer J, Pearl FM, et al. A first generation inhibitor of human Greatwall kinase, enabled by structural and functional characterisation of a minimal kinase domain construct. Oncotarget. 2016 Nov 1;7(44):71182–71197. doi: 10.18632/oncotarget.11511. View Source

MKI-1 Optimal Use Cases

MASTL-Specific Pathway Dissection

When the experimental goal is to isolate MASTL–ENSA–PP2A signaling from broader AGC kinase networks, MKI-1 is the only available tool compound that does not modulate AKT, p70S6K, or GSK-3β in breast cancer cells, unlike GKI-1 and AT13148 [1]. Use MKI-1 at 20 μM for 6–16 h in MCF7 or T47D cells for immunoblot-based pathway analysis. Include AT13148 or GKI-1 as positive controls for AGC kinase modulation to confirm MKI-1 selectivity within the same experiment [1].

Cancer-Selective Cytotoxicity Screening

For compound library screens or hit validation requiring differential cancer vs. normal cell killing, MKI-1 (100 μM, 72 h) can serve as a MASTL-pathway positive control that does not induce cytotoxicity in MCF10A normal mammary epithelial cells, while effectively inhibiting MCF7 and BT549 breast cancer cell viability [1]. AT13148 should be avoided in these screens due to its MCF10A cytotoxicity, and GKI-1 is less informative due to its weak functional activity in clonogenic and mammosphere assays [1].

In Vivo TNBC Xenograft Radiosensitization

MKI-1 is the only MASTL inhibitor with published in vivo efficacy in a triple-negative breast cancer model. Administer MKI-1 at 50 mg/kg i.p. twice weekly in combination with 6 Gy ionizing radiation in BT549 xenograft-bearing mice to replicate the published antitumor and radiosensitizer protocol [1]. Monitor body weight as a gross toxicity indicator; the published data show no significant body weight loss over 31 days [1]. This paradigm is suitable for preclinical evaluation of MASTL as a radiosensitization target in TNBC.

PP2A Activation and c-Myc Stability

For investigations into PP2A-mediated tumor suppression or c-Myc protein stability, MKI-1 at 20 μM for 16 h in MCF7 cells increases PP2A activity and reduces c-Myc protein half-life without altering c-Myc transcription [1]. Downstream Myc target genes (survivin, cyclin D1, cyclin B1) are suppressed [1]. Include okadaic acid (PP2A inhibitor) as a control to confirm PP2A-dependence. Neither GKI-1 nor AT13148 has been validated for this mechanism, making MKI-1 the requisite chemical probe for this axis [1].

Application

Selection Property

Validation Focus

MASTL-Specific Pathway Studies

Functional AGC kinase sparing profile

Pathway-response endpoint validation

Cancer Cell-Model Selectivity

Differential cancer vs. normal cell viability

Cell-viability endpoint review

In Vivo TNBC Model Radiosensitization

In vivo model-response context

Tumor growth and radiosensitization monitoring

PP2A/c-Myc Stability Assays

PP2A activation mechanism

Phosphatase activity and c-Myc turnover endpoints

• [1] Kim AY, Yoon YN, Leem J, Lee JY, Jung KY, Kang M, Ahn J, Hwang SG, Oh JS, Kim JS. MKI-1, a Novel Small-Molecule Inhibitor of MASTL, Exerts Antitumor and Radiosensitizer Activities Through PP2A Activation in Breast Cancer. Front Oncol. 2020 Sep 29;10:571601. doi: 10.3389/fonc.2020.571601. View Source